Cas no 30409-57-5 (3-Thiophenecarboxylicacid, 4-(1-naphthalenyl)-)

30409-57-5 structure
Product name:3-Thiophenecarboxylicacid, 4-(1-naphthalenyl)-
3-Thiophenecarboxylicacid, 4-(1-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylicacid, 4-(1-naphthalenyl)-
- 4-naphthalen-1-ylthiophene-3-carboxylic acid
- 3-(1-Naphthyl)-thiophen-4-carbonsaeure
- 4-(1-Naphthyl)-3-thiophenecarboxylic acid
- 4-(naphthalen-1-yl)thiophene-3-carboxylic acid
- 4-naphthalen-1-yl-thiophene-3-carboxylic acid
- AC1L69N1
- AC1Q5UZA
- AG-J-59103
- AR-1F7160
- CTK1C4336
- NSC149687
- NSC 149687
- 4-(1-NAPHTHALENYL)-3-THIOPHENECARBOXYLIC ACID
- MLS003106289
- AKOS021556133
- SMR001821198
- DTXSID20184492
- 4-(1-naphthyl)thiophene-3-carboxylic acid
- 3-THIOPHENECARBOXYLIC ACID, 4-(1-NAPHTHALENYL)-
- 14UV2XZX2R
- CHEMBL2361484
- UNII-14UV2XZX2R
- NSC-149687
- 3-(1)-NAPHTHYL-4-THIOPHENECARBOXYLIC ACID
- 30409-57-5
- 3-THIOPHENECARBOXYLIC ACID, 4-(1-NAPHTHYL)-
-
- Inchi: InChI=1S/C15H10O2S/c16-15(17)14-9-18-8-13(14)12-7-3-5-10-4-1-2-6-11(10)12/h1-9H,(H,16,17)
- InChI Key: NRTRIZVONWOLLT-UHFFFAOYSA-N
- SMILES: C1(C2=CSC=C2C(O)=O)C2C(=CC=CC=2)C=CC=1
Computed Properties
- Exact Mass: 254.0402
- Monoisotopic Mass: 254.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5Ų
- XLogP3: 4
Experimental Properties
- Density: 1.332
- Boiling Point: 386.9°C at 760 mmHg
- Flash Point: 187.8°C
- Refractive Index: 1.702
- PSA: 37.3
- LogP: 4.26650
3-Thiophenecarboxylicacid, 4-(1-naphthalenyl)- Related Literature
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1. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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Filip T. Szczypiński,Christopher A. Hunter Chem. Sci., 2019,10, 2444-2451
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
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